Cas no 2005454-39-5 (N-(1S)-3-Amino-1-3-(3R)-3-morpholinyl-1,2,4-oxadiazol-5-yl-3-oxopropylaminocarbonyl-L-threonine)

• Product Name: N-(1S)-3-Amino-1-3-(3R)-3-morpholinyl-1,2,4-oxadiazol-5-yl-3-oxopropylaminocarbonyl-L-threonine
• CAS No: 2005454-39-5
• MF: C₁₄H₂₂N₆O₇
• MW: 386.360482692719
• CID: 4777454
• Update Time: 2025-10-31

N-(1S)-3-Amino-1-3-(3R)-3-morpholinyl-1,2,4-oxadiazol-5-yl-3-oxopropylaminocarbonyl-L-threonine Chemical and Physical Properties

Names and Identifiers

• L-Threonine, N-[[[(1S)-3-amino-1-[3-(3R)-3-morpholinyl-1,2,4-oxadiazol-5-yl]-3-oxopropyl]amino]carbonyl]-
• N-(1S)-3-Amino-1-3-(3R)-3-morpholinyl-1,2,4-oxadiazol-5-yl-3-oxopropylaminocarbonyl-L-threonine

• Inchi： 1S/C14H22N6O7/c1-6(21)10(13(23)24)18-14(25)17-7(4-9(15)22)12-19-11(20-27-12)8-5-26-3-2-16-8/h6-8,10,16,21H,2-5H2,1H3,(H2,15,22)(H,23,24)(H2,17,18,25)/t6-,7+,8?,10+/m1/s1
• InChI Key： JBFFRLXCAGLENK-ABFRNEGJSA-N
• SMILES： C(O)(=O)[C@H]([C@H](O)C)NC(N[C@H](C1ON=C(C2COCCN2)N=1)CC(N)=O)=O

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Flash Point: 204.0±28.7 °C

N-(1S)-3-Amino-1-3-(3R)-3-morpholinyl-1,2,4-oxadiazol-5-yl-3-oxopropylaminocarbonyl-L-threonine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on N-(1S)-3-Amino-1-3-(3R)-3-morpholinyl-1,2,4-oxadiazol-5-yl-3-oxopropylaminocarbonyl-L-threonine

Introduction to N-(1S)-3-Amino-1-3-(3R)-3-morpholinyl-1,2,4-oxadiazol-5-yl-3-oxopropylaminocarbonyl-L-threonine (CAS No. 2005454-39-5)

N-(1S)-3-Amino-1-3-(3R)-3-morpholinyl-1,2,4-oxadiazol-5-yl-3-oxopropylaminocarbonyl-L-threonine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2005454-39-5, represents a novel synthetic derivative with potential applications in the development of therapeutic agents. The intricate structure of this molecule, featuring a combination of functional groups such as amino, morpholinyl, oxadiazole, and threonine derivatives, makes it a subject of intense study for its pharmacological properties.

The< strong>N-(1S)-3-Amino-1-3-(3R)-3-morpholinyl-1,2,4-oxadiazol-5-yl-3-oxopropylaminocarbonyl-L-threonine molecule is characterized by its chiral center at the L-threonine moiety, which contributes to its stereochemical specificity. This feature is particularly crucial in pharmaceutical applications, where the biological activity of a drug can be highly dependent on its stereochemistry. The presence of the morpholinyl group further enhances the compound's complexity and may contribute to its binding affinity and selectivity in biological targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for research and development purposes. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and chiral auxiliaries has been instrumental in achieving the desired stereoselectivity during the synthesis process.

In the realm of medicinal chemistry, N-(1S)-3-Amino-1-3-(3R)-3-morpholinyl-1,2,4-oxadiazol-5-yl-3-oxopropylaminocarbonyl-L-threonine has shown promise as a lead compound for the development of new drugs. Its unique structural features suggest potential activity against various biological targets, including enzymes and receptors involved in inflammatory responses and metabolic pathways. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain key enzymes, making it a valuable candidate for further investigation.

The oxadiazole ring is a prominent feature in this molecule and has been widely studied for its bioactivity. Oxadiazole derivatives are known for their ability to modulate enzyme activity and have been incorporated into numerous drug candidates targeting neurological disorders, cancer, and infectious diseases. The morpholinyl group further enhances the pharmacological profile of this compound by contributing to its solubility and bioavailability.

Current research efforts are focused on elucidating the mechanism of action of N-(1S)-3-Amino-1-3-(3R)-3-morpholinyl-1,2,4-oxadiazol-5-yl-3-oxopropylaminocarbonyl-L-threonine (CAS No. 2005454-39-5). In vitro studies have demonstrated its potential as an inhibitor of certain enzymes implicated in chronic diseases. Additionally, computational modeling techniques are being employed to predict how this compound interacts with biological targets at the molecular level.

The threonine moiety in this compound plays a critical role in its overall structure and function. Threonine derivatives are frequently used in drug design due to their ability to form stable interactions with biological targets through hydrogen bonding and other non-covalent forces. The presence of the carbonyl group further enhances the compound's reactivity and binding potential.

Future studies aim to explore the pharmacokinetic properties of N-(1S)-3-Amino-1-3(3R)-3-morpholinyl-1,2,4-< strong>oxadiazole^-5-yl-)^{-39-5 (CAS No.}

The development of novel pharmaceutical agents requires a thorough understanding of their chemical properties and biological interactions. N-(1S)-wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/->->->->->->->->->->->->->->->->->->->=>=>=>=>=>=>=>=>=>=>=+-+-->+-->+-->+-->+-->+-->+-->+-->+-->+-->+-->(CAS No.) is a testament to the ongoing efforts in pharmaceutical research to develop innovative solutions for complex diseases. By leveraging cutting-edge synthetic methods and computational tools, scientists are paving the way for new treatments that address unmet medical needs.